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What the Research Indicates

The searched studies confirm that Carnidazole (CRZ) is analyzed alongside other nitroimidazoles using

LC-MS/MS, often with deuterated internal standards, but none provide the spectral parameters for its

deuterated form, Carnidazole-d3 [1] [2]. One study from 2019 developed a multi-residue method for 20

coccidiostats and listed the internal standards used, which included other deuterated compounds like DNC-

d8 and decoquinate-d5, but not Carnidazole-d3 [3].

The methodologies from these papers can still inform your experimental protocol development. The table

below summarizes the key liquid chromatography conditions from a relevant multi-residue study.

Parameter Configuration

LC System ekspert ultraLC 100 (SCIEX) [3]

Column Agilent Poroshell 120SB–C18 (2.7 µm, 3.0 mm × 150 mm) [3]

Column Temp. 40 °C [3]

Mobile Phase (A) 5 mM Ammonium Formate with 0.1% Formic Acid; (B) Methanol with 0.1%

Formic Acid [3]

Gradient Initial 5% B (1 min) → Ramp to 100% B (14 min) → Hold 100% B (6 min) → Re-

equilibrate (1 min) [3]
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Parameter Configuration

Flow Rate 0.3 mL/min [3]

Injection
Volume

10 µL [3]

Generalized Sample Preparation Workflow

Although specific parameters for Carnidazole-d3 are unavailable, the sample preparation and cleanup

process from a relevant multi-residue method can be adapted [3]. The following workflow diagram outlines

the key steps for tissue samples.
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Start with 2.0 g homogenized sample

Spike with Internal Standard
(e.g., Carnidazole-d3)

Add 10 mL water and extraction solvent
(ACN/MeOH 95:5 with 1% FA)

Homogenize (Vortex, 1000 rpm, 1 min)

Add QuEChERS salts
(6g MgSO₄, 1.5g sodium citrate)

Centrifuge (5000 × g, 1 min)

Liquid-Liquid Clean-up
with ACN-saturated n-hexane

Centrifuge (5000 × g, 1 min)

Transfer supernatant, add 50 µL DMSO

Evaporate to dryness under N₂ at 50°C
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Reconstitute in 950 µL 80% MeOH
(0.1% FA)

Filter through 0.22 µm PTFE membrane

LC-MS/MS Analysis

Click to download full resolution via product page

Title: Sample Prep Workflow for Tissue

This method used a QTRAP 5500 mass spectrometer (SCIEX) with electrospray ionization (ESI) in both

positive and negative modes (voltages: +5.5 kV / -4.5 kV) [3]. You would need to incorporate the specific

MRM transitions for Carnidazole-d3 once determined.

Conclusion and Key Recommendation

In summary, while established protocols for nitroimidazole analysis exist, the specific mass spectrometry

parameters for Carnidazole-d3 are not listed in the current scientific literature.

My primary recommendation is to contact the supplier of your Carnidazole-d3 reference standard for

technical data sheets. This approach, combined with direct instrument tuning, is the most efficient path to

obtaining the precise parameters needed for your application notes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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